Cas no 27038-77-3 (2,12-Dithiapentacyclo[11.5.3.34,10.07,23.016,20]tetracosa-1(19),4,6,8,10(22),13,15,17,20,23-decaene(8CI,9CI))

• Product Name: 2,12-Dithiapentacyclo[11.5.3.34,10.07,23.016,20]tetracosa-1(19),4,6,8,10(22),13,15,17,20,23-decaene(8CI,9CI)
• CAS No: 27038-77-3
• MF: C₂₂H₁₆S₂
• MW: 344.492443084717
• CID: 263493
• PubChem ID: 71358720
• Update Time: 2025-04-19

2,12-Dithiapentacyclo[11.5.3.34,10.07,23.016,20]tetracosa-1(19),4,6,8,10(22),13,15,17,20,23-decaene(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2,12-Dithiapentacyclo[11.5.3.34,10.07,23.016,20]tetracosa-1(19),4,6,8,10(22),13,15,17,20,23-decaene(8CI,9CI)
• 1,12-Dithia[2.2](2,7)naphthalinophane
• 1,12-Dithia-<2,2>(2,7)-naphthalinophan
• 2,12-Dithiapentacyclo[11.5.3.3~4,10~.0~7,23~.0~16,20~]tetracosa-1(19),4(24),5,7(23),8,10(22),13(21),14,16(20),17-decaene (non-preferred name)
• 27038-77-3
• DTXSID70782684

• Inchi： 1S/C22H16S2/c1-3-17-4-2-16-10-19(17)9-15(1)13-23-21-7-5-18-6-8-22(24-14-16)12-20(18)11-21/h1-12H,13-14H2
• InChI Key： ISIJLURRZVRNQX-UHFFFAOYSA-N
• SMILES： S1C2C=CC3C=CC(=CC=3C=2)SCC2C=CC3C=CC(C1)=CC=3C=2

Computed Properties

• Exact Mass: 344.06948
• Monoisotopic Mass: 344.06934286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 50.6Ų

Experimental Properties

• PSA: 0